Cas no 553-84-4 (Perilla ketone)

Perilla ketone is a naturally occurring xenobiotic compound Perilla ketone can be activated by lung P450 cytochrome enzymes in the lung, leading to severe lung injury and the development of diffuse pulmonary edema

Perilla ketone structure

Product Name:Perilla ketone

CAS No:553-84-4

Molecular Formula:C₁₀H₁₄O₂

Molecular Weight:166.21696

CID:367478

PubChem ID:68381

Perilla ketone Properties

Names and Identifiers

- 1-Pentanone,1-(3-furanyl)-4-methyl-
- Perilla Ketone
- 1-(furan-3-yl)-4-methylpentan-1-one
- 1-(3-Furanyl)-4-methyl-1-pentanone
- 1-(3-Furyl)-4-methyl-1-pentanone
- 1-(3-furyl)-4-methylpentan-1-one
- 1-[3]Furyl-4-methyl-pentan-1-on
- 1-furan-3-yl-4-methyl-pentan-1-one
- 3-(3-Methylpentanoyl)furan
- BRN 0114624
- NSC348407
- Purple mint plant extract
- .BETA.-FURYL ISOAMYL KETONE
- 1-(uran-3-yl)-4-methylpentan-1-one
- 1-furan-3-yl-4-methylpentan-1-one
- CHEBI:195771
- Z1179940260
- 1-Pentanone, 1-(3-furanyl)-4-methyl-
- perillaketone
- DTXSID10203828
- NCI60_003097
- MS-22906
- CS-0182031
- 553-84-4
- Purple Mint Plant Isolate
- AKOS012403470
- HY-N9508
- 1ST180092
- 1-Pentanone, 1-(3-furyl)-4-methyl-
- NSC 348407
- beta-Furyl isoamyl ketone
- BDBM50276352
- NSC-348407
- Q7168519
- 5-17-09-00480 (Beilstein Handbook Reference)
- CHEMBL469753
- UNII-CV69S6Y94V
- EN300-175722
- WLN: T5OJ CV2Y1&1
- CV69S6Y94V
- PERILLA KETONE [MI]
- 1-(3-furyl)-4-methyl-pentan-1-one
- SCHEMBL4627614
- 1-(3-Furanyl)-4-methyl-1-pentanone; 1-(3-Furyl)-4-methyl-1-pentanone; 3-(4-Methylpentanoyl)furan; NSC 348407;
- DB-328913
- G13090
- InChIKey： LVHLZMUFIYAEQB-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H14O2/c1-8(2)3-4-10(11)9-5-6-12-7-9/h5-8H,3-4H2,1-2H3
- SMILES： CC(C)CCC(=O)C1=COC=C1

Computed Properties

Exact Mass: 166.09942
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 4
Monoisotopic Mass: 166.099
Heavy Atom Count: 12
Complexity: 152
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.8
Topological Polar Surface Area: 30.2A^2

Experimental Properties

LogP: 2.89850
PSA: 30.21
Refractive Index: nD20 1.4781
Boiling Point: bp 196°
Flash Point: 96.8°C
Density: d1515 0.9920

Perilla ketone Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DJXQ-10mg	Perilla ketone	553-84-4	99%	10mg	$415.00	2025-02-26
A2B Chem LLC	AG31566-50mg	1-(Furan-3-yl)-4-methylpentan-1-one	553-84-4	95%	50mg	$203.00
Aaron	AR00DK62-10mg	perilla ketone	553-84-4	98%	10mg	$379.00
Chemenu	CM522054-1g	1-(Furan-3-yl)-4-methylpentan-1-one	553-84-4	95%	1g	$725	2023-02-02
Enamine	EN300-175722-0.05g	1-(furan-3-yl)-4-methylpentan-1-one	553-84-4	95%	0.05g	$159.0	2023-09-20
MedChemExpress	HY-N9508-5mg	Perilla ketone	553-84-4	99.80%	5mg	￥2300	2024-07-20
TRC	P287050-25mg	Perilla Ketone	553-84-4		25mg	$ 230.00	2023-09-06
SHENG KE LU SI SHENG WU JI SHU	sc-478902-25 mg	Perilla Ketone,	553-84-4	≥98%	25mg	￥2,557.00	2023-07-10